Cas no 54698-17-8 (Ethanone, 1-(2,5-dihydroxy-4-methylphenyl)-)

• Product Name: Ethanone, 1-(2,5-dihydroxy-4-methylphenyl)-
• CAS No: 54698-17-8
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 1590531
• PubChem ID: 3305216
• Update Time: 2025-04-21

Ethanone, 1-(2,5-dihydroxy-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,5-dihydroxy-4-methylphenyl)-
• 54698-17-8
• DB-131423
• AKOS022637144
• SCHEMBL3459807
• 1-(2,5-dihydroxy-4-methylphenyl)ethanone

• Inchi： 1S/C9H10O3/c1-5-3-9(12)7(6(2)10)4-8(5)11/h3-4,11-12H,1-2H3
• InChI Key： RYZUSWFYHRXXRU-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C(=CC=1C(C)=O)O

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.059
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones